Cas no 61292-66-8 (Benzenamine, 3-(1H-imidazol-1-yl)-4-methoxy-)

• Product Name: Benzenamine, 3-(1H-imidazol-1-yl)-4-methoxy-
• CAS No: 61292-66-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 485569
• PubChem ID: 12509114
• Update Time: 2025-04-19

Benzenamine, 3-(1H-imidazol-1-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1H-imidazol-1-yl)-4-methoxy-
• 3-imidazol-1-yl-4-methoxyaniline
• DTXSID70500820
• SCHEMBL11702866
• 3-(1H-Imidazol-1-yl)-4-methoxyaniline
• 3-(1-imidazolyl)-4-methoxyaniline
• NCUDAHKHCZVAEU-UHFFFAOYSA-N
• 61292-66-8

• Inchi： 1S/C10H11N3O/c1-14-10-3-2-8(11)6-9(10)13-5-4-12-7-13/h2-7H,11H2,1H3
• InChI Key： NCUDAHKHCZVAEU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=NC=C1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų